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Compound of Interest

Compound Name: Dimethylaminomethylene chloride

Cat. No.: B8503496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Dimethylaminomethylene chloride. Adherence to these procedures is essential to

ensure a safe laboratory environment.

Hazard Identification and GHS Classification
Dimethylaminomethylene chloride is a hazardous substance that requires careful handling.

[1][2][3] It is crucial to be aware of its potential dangers before commencing any work.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
alt text Warning

H315: Causes skin

irritation.[1][3]

Serious Eye

Damage/Eye Irritation
alt text Warning

H319: Causes serious

eye irritation.[1][3]

Specific Target Organ

Toxicity (Single

Exposure);

Respiratory Tract

Irritation

alt text Warning

H335: May cause

respiratory irritation.[1]

[3]

Acute Toxicity (Oral) alt text Warning
H302: Harmful if

swallowed.

Skin

Corrosion/Irritation
alt text Danger

H314: Causes severe

skin burns and eye

damage.[4]

Note: Hazard classifications can vary slightly between suppliers.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Dimethylaminomethylene chloride to

minimize exposure risk.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face Safety goggles and face shield

Use chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[5][6] A full

face shield is also

recommended.[2]

Skin/Body
Chemical-resistant gloves and

lab coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5][6] Consider a

complete suit protecting

against chemicals.

Hands
Double gloving with chemical-

resistant gloves

For splash risks, a

recommended combination is

an inner glove made of

polyethylene (PE) or laminate

and an outer glove of nitrile or

neoprene for puncture

resistance.[7] Always check

the manufacturer's glove guide

for breakthrough times.[8]

Respiratory
NIOSH/MSHA approved

respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[5]

An acid vapor Type B

cartridge/canister may be

appropriate.[2]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational workflow is paramount to ensuring safety.

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS) and Standard Operating Procedure (SOP)

Don appropriate Personal Protective Equipment (PPE)

Prepare designated work area in a chemical fume hood

Weigh/measure the required amount of Dimethylaminomethylene chloride

Proceed to handling

Carefully transfer the chemical to the reaction vessel

Perform the experiment, keeping the fume hood sash at the lowest possible height

Decontaminate all equipment used

Proceed to cleanup

Dispose of waste in a designated, labeled hazardous waste container

Remove and dispose of contaminated PPE properly

Wash hands thoroughly with soap and water

Click to download full resolution via product page
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Caption: Workflow for handling Dimethylaminomethylene chloride.

Key Handling Precautions:

Always work in a well-ventilated area, preferably a chemical fume hood.[5][8]

Avoid all personal contact, including inhalation.[2]

Do not eat, drink, or smoke when using this product.[2]

Keep containers securely sealed when not in use.[2]

Reacts violently with water.[2][5][9][10] Keep away from water and moist air.[5][10]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Chemical Spill Personal Exposure Inhalation

Evacuate the immediate area

Notify supervisor and EHS

If trained and safe to do so, control the spill using an appropriate spill kit

Clean up the spill following established procedures

Remove contaminated clothing

Flush affected area with copious amounts of water for at least 15 minutes

Seek immediate medical attention

Move to fresh air

Seek immediate medical attention

Click to download full resolution via product page
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Caption: Emergency response plan.

First Aid Measures:

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[5] Remove

contaminated clothing.[5]

Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if

present and easy to do. Continue rinsing.[5] Seek immediate medical attention.

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing.[5]

Ingestion: Rinse mouth. Do NOT induce vomiting.[5] Call a physician or poison control center

immediately.[5]

Disposal Plan
Proper disposal of Dimethylaminomethylene chloride and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Chemical Waste: All unused Dimethylaminomethylene chloride and solutions containing it

must be collected in a designated, properly labeled, and sealed hazardous waste container.

The container should be stored in a cool, dry, and well-ventilated area away from

incompatible materials.[5]

Contaminated Materials: Any materials that have come into contact with

Dimethylaminomethylene chloride, such as gloves, paper towels, and pipette tips, must

be disposed of as hazardous waste. Place these items in a separate, clearly labeled waste

container.

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant.[5]
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Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines and to arrange for a hazardous waste pickup.

Do not dispose of Dimethylaminomethylene chloride down the drain or in regular trash.

Decontaminate empty containers with 5% aqueous sodium hydroxide or soda ash, followed

by water, before disposal.[2] However, always follow your institution's specific procedures for

empty container management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (Dimethylaminomethylene)dimethylammonium chloride | C5H13ClN2 | CID 9793790 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. datasheets.scbt.com [datasheets.scbt.com]

3. chemical-label.com [chemical-label.com]

4. akkim.com.tr [akkim.com.tr]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. osha.gov [osha.gov]

8. safety.duke.edu [safety.duke.edu]

9. assets.thermofisher.com [assets.thermofisher.com]

10. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Dimethylaminomethylene Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8503496#personal-protective-equipment-for-
handling-dimethylaminomethylene-chloride]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8503496?utm_src=pdf-body
https://datasheets.scbt.com/sc-252594.pdf
https://www.benchchem.com/product/b8503496?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylaminomethylene_dimethylammonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylaminomethylene_dimethylammonium-chloride
https://datasheets.scbt.com/sc-252594.pdf
https://chemical-label.com/en/ghs/print-clp/1071-38-1/dimethylaminomethylenedimethylammonium-chloride
https://akkim.com.tr/wp-content/uploads/2021/02/DIMETHYLAMINE-HYDROCHLORIDE-Safety-Data-Sheet.pdf
https://www.fishersci.com/store/msds?partNumber=AC295770250&productDescription=%28CHLOROMETHYLENE%29DIMETHY+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15459&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.osha.gov/methylene-chloride/meth-facts/fact-sheet-5
https://www.safety.duke.edu/sites/default/files/Guidelines_DCM.docx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12300~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2004:49:52~~(Dichloromethylene
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b8503496#personal-protective-equipment-for-handling-dimethylaminomethylene-chloride
https://www.benchchem.com/product/b8503496#personal-protective-equipment-for-handling-dimethylaminomethylene-chloride
https://www.benchchem.com/product/b8503496#personal-protective-equipment-for-handling-dimethylaminomethylene-chloride
https://www.benchchem.com/product/b8503496#personal-protective-equipment-for-handling-dimethylaminomethylene-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8503496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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